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Compound of Interest

Compound Name: Optochin

Cat. No.: B1197485

Optochin Susceptibility Test: Technical Support
Center

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing the
Optochin susceptibility test for the presumptive identification of Streptococcus pneumoniae.

Frequently Asked Questions (FAQSs)

Q1: What is the principle of the Optochin susceptibility test?

The Optochin susceptibility test is a presumptive method for differentiating Streptococcus
pneumoniae from other alpha-hemolytic streptococci, often referred to as viridans group
streptococci.[1] The test relies on the differential susceptibility of these bacteria to the chemical
ethylhydrocupreine hydrochloride (Optochin). S. pneumoniae is susceptible to Optochin,
which inhibits its growth and results in a zone of inhibition around an Optochin-impregnated
disk on an agar plate.[1][2] In contrast, most viridans group streptococci are resistant to
Optochin and will grow up to the edge of the disk.[1][2]

Q2: What are the primary limitations of the Optochin test?

While widely used, the Optochin test has several limitations:
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» Emergence of Resistant S. pneumoniae: Strains of S. pneumoniae that are resistant to
Optochin have been reported, which can lead to false-negative results.[3][4][5] The
prevalence of resistance can vary, with some studies reporting rates from 2-3.2% and others
as high as 18%.[6][7]

o Susceptibility in Other Viridans Streptococci: Some viridans group streptococci, such as
Streptococcus mitis and Streptococcus pseudopneumoniae, can show susceptibility to
Optochin, leading to false-positive results.[8][9]

e Dependence on Test Conditions: The accuracy of the test is highly dependent on strict
adherence to the experimental protocol, including the type of agar medium, incubation time,
and atmospheric conditions (CO2 concentration).[10][11][12]

o Presumptive Nature: The test is considered presumptive and not definitive. Confirmatory
tests, such as the bile solubility test, are often recommended, especially for isolates showing
intermediate or questionable results.[2]

Q3: When is a confirmatory test, such as the bile solubility test, necessary?
A confirmatory test is recommended in the following situations:

e Intermediate Zone of Inhibition: When the zone of inhibition around the Optochin disk is in
the intermediate or questionable range (e.g., between 7 mm and 14 mm).[2]

e Optochin-Resistant Isolates Suspected to be S. pneumoniae: If an alpha-hemolytic
streptococcus isolate is resistant to Optochin but is suspected to be S. pneumoniae based
on other characteristics (e.g., colony morphology, clinical source), a bile solubility test should
be performed.[4]

 Invasive Isolates: For invasive isolates, it is crucial to confirm the identification of Optochin-
resistant alpha-hemolytic streptococci to rule out S. pneumoniae.[4]

Q4: How does CO2 incubation affect the Optochin test?

Incubation in a CO2-enriched environment, which is often required for the growth of S.
pneumoniae, can decrease the size of the inhibition zone around the Optochin disk.[11][13]
[14] This can potentially lead to a susceptible strain being misinterpreted as resistant (a false-
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negative result). Therefore, it is critical to adhere to standardized incubation conditions and to
be aware of this effect when interpreting results.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

No zone of inhibition with a
known S. pneumoniae control

strain.

1. Inactive Optochin disks
(improper storage or
expired).2. Incorrect incubation
conditions (e.g., excessively
high CO2 concentration).3.
The control strain has lost its

susceptibility.

1. Verify the expiration date
and proper storage of the
Optochin disks. Test with a
new lot of disks.2. Ensure
incubation is at 35-37°C in 5%
CO2 for 18-24 hours.[11]3.
Obtain a new, certified quality
control strain of S.
pneumoniae (e.g., ATCC
49619).[1]

A zone of inhibition is observed
with a viridans streptococcus

control strain.

1. Some viridans species can
be susceptible to Optochin.2.
The control strain is

misidentified.

1. This highlights a known
limitation of the test. Report the
result and consider
confirmatory testing if the
isolate is from a significant
clinical sample.2. Verify the

identity of the control strain.

Zone of inhibition is in the
intermediate/equivocal range
(7-14 mm).

1. The isolate may be S.
pneumoniae with reduced
susceptibility.2. The isolate
may be a susceptible viridans
streptococcus.3. Non-
standardized inoculum density

or incubation conditions.

1. Perform a bile solubility test
for confirmation. An isolate with
an intermediate zone that is
bile soluble is presumptively
identified as S. pneumoniae.
[2]2. Standardize the inoculum
to a 0.5 McFarland standard.
[8]3. Ensure correct incubation

time and atmosphere.

False-negative result (known
S. pneumoniae tests as

resistant).

1. The isolate is a genuinely
Optochin-resistant strain of S.
pneumoniae.2. Suboptimal
incubation conditions (high
CO2) reducing zone size.3.

Use of incorrect agar medium.

1. Perform a bile solubility test
for confirmation.[4]2. Review
and standardize incubation
procedures.[11]3. Use 5%
sheep blood agar as
recommended.[1] Trypticase
Soy Agar (TSA) with sheep
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blood is often recommended to

avoid misidentification.[12]

False-positive result (a viridans
streptococcus tests as

susceptible).

1. The isolate belongs to a
species of viridans streptococci
known to be Optochin-
susceptible (e.g., S. mitis, S.

pseudopneumoniae).

1. Perform a bile solubility test.
Most viridans streptococci are
bile insoluble.[15]

Data Presentation

Table 1: Performance Characteristics of the Optochin Susceptibility Test

Parameter Finding Reference
L >95% for presumptive

Sensitivity , o [3]

identification.
o 90.5% for viridans group

Correct Identification (Overall) N [819]
streptococci isolates.

Correct Identification (Optochin

_ 87.5% [8][9]

Susceptible Group)

Correct Identification (Optochin
93.5% [8]1[9]

Resistant Group)

Table 2: Prevalence of Optochin Resistance in Streptococcus pneumoniae

Study Population/Region Prevalence of Resistance Reference
Clinical isolates in Portugal 3.2% [6]
Colonizing isolates in healthy

2.1% [6]

children in Portugal

General reported rates

Can be as high as 18%

[7]

Experimental Protocols
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Optochin Susceptibility Test

Culture Preparation: From a pure 18- to 24-hour culture, select one to three isolated colonies
of the alpha-hemolytic streptococcus to be tested.

Inoculation: Streak the colonies onto a 5% sheep blood agar plate to obtain confluent growth
in the area of inoculation.

Disk Placement: Using sterile forceps, place a 6-mm disk impregnated with 5 pg of
Optochin onto the inoculated surface of the agar. Gently press the disk to ensure it adheres
firmly to the agar.

Incubation: Incubate the plate at 35-37°C for 18-24 hours in a 5% CO2-enriched
atmosphere.

Interpretation of Results:
o Susceptible (S. pneumoniae): A zone of inhibition of 214 mm in diameter around the disk.
o Resistant (Viridans streptococci): No zone of inhibition, or a zone of <14 mm in diameter.

o Equivocal: A zone of inhibition between 7 mm and 14 mm requires a confirmatory test.[2]

Bile Solubility Test (Tube Method) - Confirmatory Test

Bacterial Suspension: Prepare a heavy suspension of the organism from a pure culture in 1
ml of sterile saline. The turbidity should be equivalent to a 0.5 to 1.0 McFarland standard.

Aliquot: Divide the suspension into two tubes (0.5 ml each). Label one "Test" and the other
"Control".

Reagent Addition:
o To the "Test" tube, add 0.5 ml of 2% sodium deoxycholate (bile salt) solution and mix.
o To the "Control" tube, add 0.5 ml of sterile saline and mix.

Incubation: Incubate both tubes at 35-37°C for up to 2 hours.
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« Interpretation of Results:

o Positive (S. pneumoniae): Clearing of the turbidity in the "Test" tube, while the "Control"
tube remains turbid.

o Negative (Viridans streptococci): The "Test" tube remains turbid.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the Optochin susceptibility test and confirmatory bile
solubility test.
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Unexpected Result

Check QC Strains
(S. pneumoniae & Viridans)

Check Optochin Disks Review Protocol
(Expiry, Storage) Adherence

Verify Media
(5% Sheep Blood Agar)

l

Consider Test Limitations

Verify Incubation Possibility of Optochin- Possibility of Optochin-

(Temp, Time, CO2) Resistant S. pneumoniae Susceptible Viridans
Retest with new Perform Confirmatory Test
reagents/media (e.g., Bile Solubility)

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting unexpected Optochin test results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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